N-[5-(dimethylamino)-2-methylpentan-2-yl]-2-(1,5,3-dithiazepan-3-yl)propanamide

• IUPAC Name: N-[5-(dimethylamino)-2-methylpentan-2-yl]-2-(1,5,3-dithiazepan-3-yl)propanamide
• InChI: InChI=1S/C15H31N3OS2/c1-13(18-11-20-9-10-21-12-18)14(19)16-15(2,3)7-6-8-17(4)5/h13H,6-12H2,1-5H3,(H,16,19)
• InChI Key: IZUSUWXYEHUNIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(C)(C)CCCN(C)C)N1CSCCSC1
• Molecular Formula: C15H31N3OS2
• Molecular Weight: 333.6 g/mol

Description

N-[5-(dimethylamino)-2-methylpentan-2-yl]-2-(1,5,3-dithiazepan-3-yl)propanamide is a complex organic compound with a unique structure that includes both a dimethylamino group and a dithiazepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(dimethylamino)-2-methylpentan-2-yl]-2-(1,5,3-dithiazepan-3-yl)propanamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common route involves the reaction of 1,5-diamino-2-methylpentane with a suitable dithiazepane precursor under controlled conditions. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like palladium on carbon to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N-[5-(dimethylamino)-2-methylpentan-2-yl]-2-(1,5,3-dithiazepan-3-yl)propanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the dimethylamino group, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[5-(dimethylamino)-2-methylpentan-2-yl]-2-(1,5,3-dithiazepan-3-yl)propanamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[5-(dimethylamino)-2-methylpentan-2-yl]-2-(1,5,3-dithiazepan-3-yl)propanamide involves its interaction with specific molecular targets. The dimethylamino group can interact with biological receptors, while the dithiazepane ring may facilitate binding to enzymes or other proteins. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

N,N-Dimethylaminopropylamine: Shares the dimethylamino group but lacks the dithiazepane ring.

1,5-Diamino-2-methylpentane: Similar backbone structure but without the additional functional groups.

Dimethylaminopropylamine: Another compound with a dimethylamino group, used in different applications.

Uniqueness

N-[5-(dimethylamino)-2-methylpentan-2-yl]-2-(1,5,3-dithiazepan-3-yl)propanamide is unique due to the presence of both the dimethylamino group and the dithiazepane ring, which confer distinct chemical and biological properties